Cas no 126663-61-4 (1-[(tert-butyldimethylsilyl)oxy]-3,5-dichlorobenzene)

1-[(tert-Butyldimethylsilyl)oxy]-3,5-dichlorobenzene is a silyl-protected aromatic compound featuring both chloro and tert-butyldimethylsilyl (TBS) ether functional groups. Its key advantages include enhanced stability under basic and nucleophilic conditions due to the TBS protecting group, which shields the phenolic oxygen from undesired reactions. The dichloro substitution pattern offers selective reactivity for further functionalization, making it valuable in synthetic organic chemistry, particularly in the preparation of complex intermediates. The compound’s robust structure ensures compatibility with a range of reaction conditions, including Grignard and lithiation processes. Its high purity and well-defined reactivity profile make it a reliable reagent for pharmaceutical and agrochemical synthesis.

1-[(tert-butyldimethylsilyl)oxy]-3,5-dichlorobenzene structure

126663-61-4 structure

Product Name:1-[(tert-butyldimethylsilyl)oxy]-3,5-dichlorobenzene

CAS No:126663-61-4

MF:C₁₂H₁₈Cl₂OSi

MW:277.262222766876

CID:2120470

PubChem ID:18007485

Update Time:2025-06-06

1-[(tert-butyldimethylsilyl)oxy]-3,5-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-[(tert-butyldimethylsilyl)oxy]-3,5-dichlorobenzene
- 1-[(t-Butyldimethylsilyl)oxy]-3,5-dichlorobenZene
- tert-butyl-(3,5-dichlorophenoxy)-dimethylsilane
- DB-337006
- 3,5-Dichlorophenol, tert-butyldimethylsilyl ether
- F97612
- MFCD26398451
- tert-butyl(3,5-dichlorophenoxy)dimethylsilane
- 1,3-Dichloro-5-(tert-butyldimethylsilyloxy)benzene
- 3,5-Dichlorophenol, TBDMS derivative
- 3,5-dichloro-1[[(1,1-dimethylethyl) dimethylsilyl]-oxy]-benzene
- EN300-24284270
- SCHEMBL209289
- tert-butyl-(3,5-dichloro-phenoxy)-dimethyl-silane
- 126663-61-4
- Inchi： 1S/C12H18Cl2OSi/c1-12(2,3)16(4,5)15-11-7-9(13)6-10(14)8-11/h6-8H,1-5H3
- InChI Key： ZVYAFVOHYMRKHP-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)O[Si](C)(C)C(C)(C)C)Cl

Computed Properties

Exact Mass: 276.0503971Da
Monoisotopic Mass: 276.0503971Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

1-[(tert-butyldimethylsilyl)oxy]-3,5-dichlorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB592224-1g	1-[(t-Butyldimethylsilyl)oxy]-3,5-dichlorobenzene; .	126663-61-4		1g	€285.40	2024-07-20
abcr	AB592224-5g	1-[(t-Butyldimethylsilyl)oxy]-3,5-dichlorobenzene; .	126663-61-4		5g	€756.10	2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1698969-1g	tert-Butyl(3,5-dichlorophenoxy)dimethylsilane	126663-61-4	98%	1g	￥8976.00	2024-08-09